3-S-Glucopyranosyl-3-thioglucose
3-S-Glucopyranosyl-3-thioglucose
Brand Name:
Vulcanchem
CAS No.:
159495-64-4
VCID:
VC0221488
InChI:
InChI=1S/C12H22O10S/c13-1-3-5(15)7(17)8(18)12(22-3)23-10-6(16)4(2-14)21-11(20)9(10)19/h3-20H,1-2H2/t3-,4-,5-,6-,7+,8-,9-,10+,11+,12-/m1/s1
SMILES:
C(C1C(C(C(C(O1)O)O)SC2C(C(C(C(O2)CO)O)O)O)O)O
Molecular Formula:
C11H22N2O2
Molecular Weight:
358.36 g/mol
3-S-Glucopyranosyl-3-thioglucose
CAS No.: 159495-64-4
Main Products
VCID: VC0221488
Molecular Formula: C11H22N2O2
Molecular Weight: 358.36 g/mol
| CAS No. | 159495-64-4 |
|---|---|
| Product Name | 3-S-Glucopyranosyl-3-thioglucose |
| Molecular Formula | C11H22N2O2 |
| Molecular Weight | 358.36 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-(hydroxymethyl)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanyloxane-2,3,5-triol |
| Standard InChI | InChI=1S/C12H22O10S/c13-1-3-5(15)7(17)8(18)12(22-3)23-10-6(16)4(2-14)21-11(20)9(10)19/h3-20H,1-2H2/t3-,4-,5-,6-,7+,8-,9-,10+,11+,12-/m1/s1 |
| Standard InChIKey | XRTVCRDMGYFFNB-NMCXEIBESA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O)O)S[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O |
| SMILES | C(C1C(C(C(C(O1)O)O)SC2C(C(C(C(O2)CO)O)O)O)O)O |
| Canonical SMILES | C(C1C(C(C(C(O1)O)O)SC2C(C(C(C(O2)CO)O)O)O)O)O |
| Synonyms | 3-S-(alpha-D-glucopyranosyl)-3-thio-D-glucose 3-S-glucopyranosyl-3-thioglucose thionigerose thionigerose, (beta-D-gluco)-isome |
| PubChem Compound | 72432 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume